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Introduction

Xenon-135 (13°Xe) is a radioactive isotope of xenon with significant implications in nuclear

reactor operations due to its remarkably high neutron absorption cross-section. Understanding

its nuclear properties, specifically its half-life and decay energy, is crucial for reactor physics,

safety, and the management of nuclear fuel. This technical guide provides a comprehensive

overview of the half-life and decay energy of Xenon-135, including detailed experimental

protocols for their measurement and a visualization of its nuclear decay pathway.

Quantitative Data Summary

The following tables summarize the key nuclear properties of Xenon-135.

Property

Value and Uncertainty

Half-life (%)

9.14 = 0.02 hours[1]

Beta Decay Energy (Q)

1.165 MeV[1]

Spin and Parity 3/2+[1]
Table 1: Nuclear Properties of Xenon-135
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Decay Mode Decay Energy (MeV)

Beta Minus (™) 1.165[1]

Table 2: Decay Modes and Energies of Xenon-135

Nuclear Decay Pathway

Xenon-135 is primarily a fission product, formed predominantly from the beta decay of lodine-
135 (2331), which itself is a decay product of Tellurium-135 (135Te). The decay of 135Xe results in
the formation of Caesium-135 (13°Cs), a long-lived fission product.
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Caption: Decay pathway of Xenon-135 from its precursors.

Experimental Protocols

The determination of the half-life and decay energy of Xenon-135 relies on precise radiation
detection and spectroscopic techniques. The following sections outline the methodologies for
these measurements.

Measurement of Half-life via Gamma-Ray Spectroscopy

The half-life of Xenon-135 can be determined by measuring the decay of its characteristic
gamma-ray emissions over time.

1. Sample Preparation and Source:

o A sample of Xenon-135 is required. This can be produced through the neutron irradiation of
a Uranium-235 or Plutonium-239 target in a nuclear reactor.
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The Xenon gas is then separated from other fission products, often cryogenically or through
gas chromatography.

The purified Xenon-135 gas is encapsulated in a sealed container suitable for gamma-ray
counting.

. Instrumentation:

A high-purity germanium (HPGe) detector is the preferred instrument due to its excellent
energy resolution, which allows for the clear identification of the 249.8 keV gamma-ray peak
from the decay of 13°Xe.

The detector is coupled to a multichannel analyzer (MCA) to record the gamma-ray
spectrum.

Standard NIM (Nuclear Instrument Module) electronics are used for signal processing (e.g.,
preamplifier, amplifier, and analog-to-digital converter).

. Detector Calibration:

Energy Calibration: The energy scale of the spectrometer is calibrated using standard
radioactive sources with well-known gamma-ray energies covering a range that includes the
249.8 keV peak of 135Xe. Common calibration sources include 133Ba, 152Eu, and ¢°Co. A
calibration curve of channel number versus energy is generated.

Efficiency Calibration: The detection efficiency of the HPGe detector at 249.8 keV is
determined using calibrated radioactive sources with known activities. This allows for the
conversion of the measured count rate to the absolute activity of the source.

. Data Acquisition:

The Xenon-135 source is placed at a fixed and reproducible distance from the HPGe
detector.

A series of gamma-ray spectra are acquired at regular time intervals. The duration of each
measurement should be short relative to the half-life of 13>Xe to minimize the effect of decay
during the measurement period.
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The acquisition time for each spectrum must be accurately recorded.

. Data Analysis:

For each spectrum, the net peak area of the 249.8 keV gamma-ray is determined by
subtracting the background continuum under the peak.

The net peak area is proportional to the activity of the Xenon-135 sample at the time of
measurement.

The natural logarithm of the net peak area (or the count rate) is plotted against the elapsed
time.

The resulting data points should form a straight line, consistent with the exponential decay

law.

A linear regression is performed on the data points. The slope of the line is equal to the
negative of the decay constant (A).

The half-life (t¥2) is then calculated using the formula: t¥2 = In(2) / A.
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Caption: Workflow for the experimental determination of Xenon-135 half-life.

Measurement of Decay Energy via Beta-Gamma
Coincidence Spectroscopy

The beta decay energy of Xenon-135 can be determined by measuring the energy spectrum of
the emitted beta particles in coincidence with the subsequent gamma rays.
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. Instrumentation:

A beta spectrometer, such as a plastic scintillator or a silicon detector, is used to measure
the energy of the beta particles.

A gamma-ray detector, typically a Nal(Tl) scintillator or an HPGe detector, is used to detect
the 249.8 keV gamma ray.

A coincidence counting system is employed to record events where a beta particle and a
gamma ray are detected within a very short time window (nanoseconds).

. Calibration:

The beta spectrometer is energy-calibrated using beta sources with known endpoint
energies, such as 3°Cl or °2°Sr/°°Y.

The gamma-ray detector is calibrated as described in the previous section.

. Data Acquisition:

The Xenon-135 source is placed between the beta and gamma detectors.

The coincidence system is configured to record the energy of a beta particle only when it is
detected in coincidence with a 249.8 keV gamma ray.

This "gated" beta spectrum is acquired over a sufficient period to obtain good statistics.

. Data Analysis:

The acquired beta spectrum is corrected for background and detector response.

A Kurie plot (or Fermi-Kurie plot) is constructed from the beta spectrum data. For an allowed
beta transition, this plot linearizes the spectrum.

The endpoint energy of the beta spectrum, which corresponds to the maximum energy of the
emitted beta particles, is determined by extrapolating the linear portion of the Kurie plot to
the energy axis.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1198187?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ This endpoint energy represents the Q-value of the beta decay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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